Cas no 5450-53-3 (4-[3,5-bis(2,2-dimethylpropyl)-4-oxocyclohexa-2,5-dien-1-ylidene]-2,6-bis(2,2-dimethylpropyl)cyclohexa-2,5-dien-1-one)
5450-53-3 structure
Product Name:4-[3,5-bis(2,2-dimethylpropyl)-4-oxocyclohexa-2,5-dien-1-ylidene]-2,6-bis(2,2-dimethylpropyl)cyclohexa-2,5-dien-1-one
CAS No:5450-53-3
MF:C32H48O2
MW:464.722330093384
CID:941629
PubChem ID:225285
Update Time:2025-04-19
4-[3,5-bis(2,2-dimethylpropyl)-4-oxocyclohexa-2,5-dien-1-ylidene]-2,6-bis(2,2-dimethylpropyl)cyclohexa-2,5-dien-1-one Chemical and Physical Properties
Names and Identifiers
-
- 4-[3,5-bis(2,2-dimethylpropyl)-4-oxocyclohexa-2,5-dien-1-ylidene]-2,6-bis(2,2-dimethylpropyl)cyclohexa-2,5-dien-1-one
- 3,3',5,5'-tetrakis(2,2-dimethylpropyl)-1,1'-bi(cyclohexa-2,5-dien-1-ylidene)-4,4'-dione
- 3,5,3',5'-Tetrakis-(2,2-dimethyl-propyl)-bicyclohexylidene-2,5,2',5'-tetraene-4,4'-dione
- AC1L5DXD
- AC1Q692A
- AR-1E8413
- CTK5A1347
- NSC14481
- NSC-14481
- 4-[3,5-bis(2,2-dimethylpropyl)-4-oxo-cyclohexa-2,5-dien-1-ylidene]-2,6-bis(2,2-dimethylpropyl)cyclohexa-2,5-dien-1-one
- V9J29GVA7Q
- NSC 14481
- 4-[3,5-Bis(2,2-dimethylpropyl)-4-oxo-2,5-cyclohexadien-1-ylidene]-2,6-bis(2,2-dimethylpropyl)-2,5-cyclohexadien-1-one
- [Bi-2,5-cyclohexadien-1-ylidene]-4,4'-dione, 3,3',5,5'-tetraneopentyl-
- 2,5-Cyclohexadien-1-one, 4-[3,5-bis(2,2-dimethylpropyl)-4-oxo-2,5-cyclohexadien-1-ylidene]-2,6-bis(2,2-dimethylpropyl)-
- DTXSID90202910
- 5450-53-3
-
- Inchi: 1S/C32H48O2/c1-29(2,3)17-23-13-21(14-24(27(23)33)18-30(4,5)6)22-15-25(19-31(7,8)9)28(34)26(16-22)20-32(10,11)12/h13-16H,17-20H2,1-12H3
- InChI Key: HQZKZUYIGKIWDZ-UHFFFAOYSA-N
- SMILES: O=C1C(=C/C(/C=C1CC(C)(C)C)=C1/C=C(C(C(=C/1)CC(C)(C)C)=O)CC(C)(C)C)CC(C)(C)C
Computed Properties
- Exact Mass: 464.36564
- Monoisotopic Mass: 464.365
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 833
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.2
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Density: 0.963
- Boiling Point: 551.4°C at 760 mmHg
- Flash Point: 202.1°C
- Refractive Index: 1.51
- PSA: 34.14
- LogP: 8.89880
4-[3,5-bis(2,2-dimethylpropyl)-4-oxocyclohexa-2,5-dien-1-ylidene]-2,6-bis(2,2-dimethylpropyl)cyclohexa-2,5-dien-1-one Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
5450-53-3 (4-[3,5-bis(2,2-dimethylpropyl)-4-oxocyclohexa-2,5-dien-1-ylidene]-2,6-bis(2,2-dimethylpropyl)cyclohexa-2,5-dien-1-one) Related Products
- 23726-93-4(1-(2,6,6-Trimethylcyclohexa-1,3-dien-1-yl)but-2-en-1-one)
- 2607-52-5(2,6-Di-tert-butyl-p-quinomethaneDISCONTINUED)
- 23696-85-7(Damascenone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk